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Compound of Interest

Compound Name: Dodecyl isothiocyanate

CAS No.: 1072-32-8

Cat. No.: B090640

Get Quote

Executive Summary: The Lipophilicity Paradox
Dodecyl Isothiocyanate (DDITC) represents a distinct class of long-chain (

) alkyl isothiocyanates. Unlike its shorter-chain counterparts such as Sulforaphane (SFN,

) or Allyl Isothiocyanate (AITC), DDITC exhibits extreme lipophilicity (

).

This physicochemical profile fundamentally alters its biological identity. While SFN is a systemic

Nrf2 activator, DDITC functions primarily as a hydrophobic pocket antagonist and membrane

interactor. Its defining characteristic is a "Lipophilicity Paradox": it is less reactive toward

cytosolic glutathione (GSH) due to steric shielding, yet more potent in inhibiting microsomal

enzymes (Cytochrome P450s) and disrupting tubulin networks.

Best Use Case: Research targeting membrane-bound enzymes (CYPs), hydrophobic protein

clefts, or antimicrobial applications requiring cell wall penetration. Caution: High potential for

non-specific membrane disruption and contact toxicity.
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Comparative Mechanism of Action
The Electrophile-Nucleophile Interaction
All isothiocyanates (ITCs) act as electrophiles, attacking sulfhydryl (-SH) groups on cysteine

residues via thiocarbamoylation. However, the

tail of DDITC dictates where this reaction occurs.

SFN (Hydrophilic/Amphiphilic): Rapidly conjugates with cytosolic GSH; distributed in

aqueous compartments.

DDITC (Lipophilic): Partitions into lipid bilayers and hydrophobic protein cores; resists rapid

GSH detoxification.

Primary Target: Cytochrome P450 Inhibition
DDITC is the most potent inhibitor of NNK-induced lung tumorigenesis among alkyl ITCs,

specifically targeting CYP enzymes responsible for carcinogen bioactivation.

Target Enzyme Mechanism DDITC Potency SFN Potency

CYP2A6 / 2A13
Competitive/Suicide

Inhibition

High (

nM)
Low / Indirect

NNK Bioactivation
Blocks N-oxidation &

keto alcohol formation

>90% Inhibition (at 1

mol)
Moderate

Critical Insight: The

chain mimics the fatty acid-like substrates of certain P450s, allowing DDITC to

occupy the active site more effectively than shorter ITCs.
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Secondary Target: Tubulin & Cytoskeleton
Lipophilic ITCs are known to bind tubulin, causing mitotic arrest.

Mechanism: Covalent modification of Cys347 or Cys376 on

-tubulin.

Cross-Reactivity: DDITC's long chain likely acts similarly to Phenethyl Isothiocyanate

(PEITC) but with higher affinity for hydrophobic domains, leading to microtubule

depolymerization and

arrest.

Cross-Reactivity: Antimicrobial Targets
DDITC shows significant cross-reactivity with bacterial targets, particularly Mycobacteria.

Target:DprE1 (Decaprenylphosphoryl-

-D-ribose 2'-epimerase).[1][2]

Effect: Disruption of cell wall arabinogalactan synthesis.

Relevance: The lipophilic tail facilitates penetration of the waxy mycobacterial cell wall, a

barrier impermeable to hydrophilic drugs.

Visualizing the Signaling Landscape
The following diagram illustrates the divergent pathways of DDITC compared to SFN.
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Pathway Dominance
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Figure 1: Comparative signaling map. DDITC preferentially partitions into membranes to inhibit

P450s and disrupt tubulin, evading the rapid GSH detoxification that limits SFN.

Quantitative Comparison Guide
Use this table to select the appropriate ITC for your specific cellular target.
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Feature
Dodecyl-ITC

(DDITC)
Sulforaphane (SFN)

Phenethyl-ITC

(PEITC)

Lipophilicity (LogP) ~5.5 (High) ~0.2 (Low) ~2.5 (Medium)

GSH Reactivity Low (Slow kinetics) High (Fast kinetics) Medium

Primary Mechanism
Enzyme Inhibition

(P450)
Transcription (Nrf2) ROS / Tubulin

Tubulin Binding Strong (Disruptive) Weak Strong

Membrane

Permeability

Excellent (Deep

penetration)

Good (Transporter

aided)
Good

Toxicity Risk
High (Membrane

Lysis)
Low (Cytostatic) Moderate

Key Application
Chemoprevention

(Lung), Antimicrobial
Systemic Antioxidant Cancer Apoptosis

Experimental Protocols
Protocol A: Microsomal NNK Metabolism Inhibition
Validates DDITC's primary potency against P450s.

Preparation: Isolate lung microsomes from A/J mice or use recombinant human CYP2A13.

Incubation:

Mix microsomes (0.5 mg protein/mL) with NADPH generating system.

Add DDITC (0.1 - 10

M) or vehicle (DMSO). Pre-incubate for 5 min at 37°C.

Initiate reaction with

-NNK (10

M).
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Analysis:

Incubate for 20 min. Terminate with

and

.

Analyze supernatant via HPLC (Radio-flow detection).

Measure: Formation of keto alcohol (NNK reduction) vs. keto aldehyde (

-hydroxylation).

Expected Result: DDITC should show an

, significantly lower than SFN or short-chain alkyl ITCs.

Protocol B: Competitive Tubulin Polymerization Assay
Assesses cross-reactivity with cytoskeletal elements.

Reagents: Purified bovine brain tubulin (>99%), GTP, Fluorescence reporter (DAPI or

specific tubulin stain).

Setup:

Prepare Tubulin buffer (80 mM PIPES, 2 mM

, 0.5 mM EGTA, pH 6.9).

Add Tubulin (10

M) + GTP (1 mM).

Treatment: Add DDITC (5 - 20

M) vs. Colchicine (Positive Control) vs. DMSO.

Measurement: Monitor absorbance at 340 nm (turbidity) or fluorescence at 37°C for 60 mins.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090640?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Validation: Perform Western blot on pellet (polymer) vs. supernatant (soluble) fractions.

DDITC Treatment:[3] Shift of tubulin to the soluble (supernatant) fraction indicates

inhibition of polymerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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